Cas no 41739-23-5 (1,1-Difluoro-2,4-pentanedione)

1,1-Difluoro-2,4-pentanedione Properties

Names and Identifiers

• 1,1-Difluoropentane-2,4-dione
• 1,1-Difluoroacetylacetone
• 2,4-Pentanedione,1,1-difluoro-
• 41739-23-5
• SCHEMBL1043504
• DTXSID60380971
• MFCD02254117
• AKOS000304478
• FT-0676567
• EN300-20795
• SB85483
• FS-4847
• 1,1-bis(fluoranyl)pentane-2,4-dione
• A825641
• 2,4-pentanedione, 1,1-difluoro-
• BBL037416
• STK400030
• ALBB-011665
• +Expand

• MDL： MFCD02254117
• InChIKey： XUGVULWHXORSOM-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H6F2O2/c1-3(8)2-4(9)5(6)7/h5H,2H2,1H3
• SMILES： CC(=O)CC(=O)C(F)F

Computed Properties

• Exact Mass: 136.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 136.034
• Heavy Atom Count: 9
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 0.79970
• PSA: 34.14000
• Refractive Index: 1.357
• Boiling Point: 151.9±30.0 ºC (760 Torr),
• Flash Point: 53.1±18.7 ºC,
• Solubility: Dissolution (38 g/l) (25 º C),
• Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),

1,1-Difluoro-2,4-pentanedione Security Information

• Dangerous goods sign： F Xi
• Hazard Statement： Flammable
• HazardClass：IRRITANT

1,1-Difluoro-2,4-pentanedione Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%